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Compound of Interest

Compound Name: Tetrabutylammonium cyanate

Cat. No.: B1599153

An In-depth Technical Guide to
Tetrabutylammonium Cyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and applications of tetrabutylammonium cyanate. The information is intended for
professionals in research and development, particularly in the fields of organic synthesis and
drug development.

Core Concepts: Molecular Structure and Formula

Tetrabutylammonium cyanate is a quaternary ammonium salt consisting of a
tetrabutylammonium cation and a cyanate anion. The large, lipophilic alkyl groups of the cation
make the salt soluble in many organic solvents, enabling it to function as a phase-transfer
catalyst.[1]

The chemical formula for tetrabutylammonium cyanate is C17H3sN20.[1][2][3] It can also be
represented by the linear formula (CH3CH2CH2CH2)aN(OCN). The structure is composed of a
central nitrogen atom bonded to four butyl groups, forming the cation, and the linear cyanate
anion [OCN]~.
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Below is a diagram illustrating the ionic pairing of the tetrabutylammonium cation and the
cyanate anion.
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Caption: Molecular structure of Tetrabutylammonium Cyanate.

Physicochemical Properties

Tetrabutylammonium cyanate is typically a colorless or almost white crystalline powder.[1]
Key quantitative data for this compound are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C17H36N20 [11121[3]

Molecular Weight 284.48 g/mol [2][4]
Colorless or almost white

Appearance [1]
crystals/powder

Melting Point 86-88 °C [21[41[5]

CAS Number 39139-87-2 [2][4]

) 2140 cm™1 (strong), 2160 cm™1

Infrared Absorption (KBr) [5]
(shoulder)

Storage Temperature 2-8 °C [4]

Experimental Protocols

This section details the synthesis of tetrabutylammonium cyanate and a representative
application of its use as a phase-transfer catalyst.

The synthesis of tetrabutylammonium cyanate can be achieved through an ion exchange
method, analogous to the preparation of tetraalkylammonium cyanides.[5][6] This procedure
involves the exchange of the bromide anion from tetrabutylammonium bromide with a cyanate
anion using a strongly basic ion exchange resin.

Experimental Workflow for Synthesis
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Resin Preparation:
- Pack column with IRA-400 resin.
- Convert to cyanide form with NaCN solution.
- Wash with methanol to remove water.

™~

lon Exchange:
- Pass TBA-Br solution through
the prepared resin column.

!

Elution & Collection:
- Elute with anhydrous methanol.
- Collect the eluent containing
Tetrabutylammonium Cyanate.

!

Concentration:
- Concentrate the eluent using a
rotary evaporator to obtain a solid.

!

Purification & Drying:
- Recrystallize the solid from a suitable
solvent (e.g., ethyl acetate).
- Dry the final product under vacuum.

Prepare TBA-Br Solution:
- Dissolve Tetrabutylammonium Bromide
in anhydrous methanol.

End Product:
Crystalline Tetrabutylammonium Cyanate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Tetrabutylammonium Cyanate.

Detailed Methodology:
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e Resin Preparation: A strongly basic ion exchange resin (e.g., IRA-400) is packed into a
chromatography column. The resin is converted to the cyanide form by passing a solution of
sodium cyanide through the column, followed by extensive washing with water and then
anhydrous methanol to remove residual water and cyanide ions. Note: The original method
for the cyanide analog uses NaCN; for the cyanate, one would use a soluble cyanate salt like
sodium or potassium cyanate.

» lon Exchange: Tetrabutylammonium bromide is dissolved in anhydrous methanol. This
solution is then passed through the prepared ion exchange column.

e Elution: The column is eluted with anhydrous methanol, and the eluent containing
tetrabutylammonium cyanate is collected.

« |solation: The collected eluent is concentrated under reduced pressure using a rotary
evaporator. This removes the methanol and yields the crude product as a white solid.

 Purification: The crude solid is purified by recrystallization from a suitable solvent, such as
ethyl acetate. The purified crystals are then dried under vacuum over a desiccant (e.g.,
P20s) to yield pure tetrabutylammonium cyanate.[6]

Tetrabutylammonium cyanate is an effective phase-transfer catalyst (PTC), facilitating
reactions between water-soluble nucleophiles and organic-soluble electrophiles.[1] A
representative example is the cyanation of an alkyl halide.

Mechanism of Phase-Transfer Catalysis
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Phase-Transfer Catalysis Mechanism

Organic Phase (e.g., Toluene) Aqueous Phase
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Caption: Logical diagram of the Phase-Transfer Catalysis (PTC) cycle.
Detailed Methodology (Representative Protocol):

This protocol describes the nucleophilic substitution of 1-bromooctane with the cyanate ion
using tetrabutylammonium cyanate as the phase-transfer catalyst.

¢ Reaction Setup: A two-phase system is prepared in a round-bottom flask equipped with a
reflux condenser and a magnetic stirrer. The organic phase consists of 1-bromooctane
dissolved in an inert solvent like toluene. The agueous phase contains a source of cyanate
ions, such as an aqueous solution of potassium cyanate.

o Catalyst Addition: A catalytic amount (e.g., 1-5 mol%) of tetrabutylammonium cyanate is
added to the biphasic mixture.

o Reaction: The mixture is heated and stirred vigorously to ensure efficient mixing between the
two phases and facilitate the transfer of the cyanate anion into the organic phase. The
reaction progress can be monitored by techniques such as gas chromatography (GC) or
thin-layer chromatography (TLC).

o Workup: After the reaction is complete, the mixture is cooled to room temperature. The
organic layer is separated, washed with water to remove any remaining inorganic salts and
catalyst, and then dried over an anhydrous drying agent (e.g., MgSOa).
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« |solation: The solvent is removed from the organic phase by rotary evaporation, and the
resulting crude product (1-octyl cyanate and/or isocyanate) can be purified by vacuum
distillation or column chromatography.

This guide provides foundational knowledge for the handling and application of
tetrabutylammonium cyanate. As with all chemical procedures, appropriate safety
precautions should be taken, including the use of personal protective equipment and working in
a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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